Cas no 79247-76-0 (2-Thiazolecarboxylicacid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Thiazolecarboxylicacid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• CAS No: 79247-76-0
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 554640
• PubChem ID: 53487862
• Update Time: 2025-04-19

2-Thiazolecarboxylicacid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylicacid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-tert-butyl-1,3-thiazole-2-carboxylate
• 79247-76-0
• 2-Thiazolecarboxylic acid,4-(1,1-dimethylethyl)-,1,1-dimethylethyl ester
• tert-Butyl 4-(tert-butyl)thiazole-2-carboxylate
• tert-Butyl4-(tert-butyl)thiazole-2-carboxylate
• AKOS015841423
• 2-Methyl-2-propanyl 4-(2-methyl-2-propanyl)-1,3-thiazole-2-carboxylate
• 2-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• DTXSID40705345

• Inchi： 1S/C12H19NO2S/c1-11(2,3)8-7-16-9(13-8)10(14)15-12(4,5)6/h7H,1-6H3
• InChI Key： LSCIFEZASZDKDE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 241.114
• Monoisotopic Mass: 241.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 3.8